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For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Hydroxypropanamide (CAS No: 2651-43-6) is a bifunctional organic molecule containing

both a hydroxyl and an amide group.[1] This unique structure makes it a versatile building block

and a potential intermediate in the synthesis of various pharmaceuticals and specialty

polymers.[1] This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and potential synthetic and analytical methodologies related to 3-
Hydroxypropanamide. Due to the limited availability of direct experimental data for 3-
Hydroxypropanamide in the public domain, this guide also includes relevant data and

protocols for closely related compounds to provide valuable insights for researchers.

Chemical Structure and Identification
3-Hydroxypropanamide is a three-carbon chain with a primary amide at one end and a

primary alcohol at the other.[1]

IUPAC Name: 3-hydroxypropanamide[2]

Synonyms: 3-Hydroxypropionamide, Hydracrylamide, β-Hydroxypropionamide[3]

Molecular Formula: C₃H₇NO₂[2]
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CAS Number: 2651-43-6[2]

Table 1: Chemical Identifiers for 3-Hydroxypropanamide

Identifier Value Reference

IUPAC Name 3-hydroxypropanamide [2]

CAS Number 2651-43-6 [2]

Molecular Formula C₃H₇NO₂ [2]

Molecular Weight 89.09 g/mol [2]

InChI
InChI=1S/C3H7NO2/c4-3(6)1-

2-5/h5H,1-2H2,(H2,4,6)
[2]

InChIKey
SMGLHFBQMBVRCP-

UHFFFAOYSA-N
[2]

Canonical SMILES C(CO)C(=O)N [2]

Physicochemical Properties
3-Hydroxypropanamide is typically a colorless to pale yellow solid or liquid, with its state

being dependent on room temperature.[1] Its polar functional groups allow for hydrogen

bonding, rendering it soluble in water and other polar organic solvents.[1]

Table 2: Physicochemical Properties of 3-Hydroxypropanamide
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Property Value Reference

Melting Point 60-62 °C [4]

Boiling Point
357.4 °C at 760 mmHg

(Predicted)

Density 1.166 g/cm³ (Predicted)

Solubility
Soluble in water and polar

organic solvents
[1]

XLogP3 -1.6 (Predicted) [2]

Topological Polar Surface Area 63.3 Å² [2]

Chemical Reactivity
The presence of both a primary hydroxyl group and a primary amide group makes 3-
Hydroxypropanamide a reactive molecule capable of participating in a variety of chemical

transformations.[1]

Acylation and Esterification: The hydroxyl group can undergo acylation and esterification

reactions.[1]

Intermediate in Organic Synthesis: It serves as a valuable intermediate in the synthesis of

more complex molecules, including pharmaceuticals and polymers.[1]

Synthesis of 3-Hydroxypropanamide
Detailed experimental protocols for the synthesis of 3-Hydroxypropanamide are not

extensively reported in readily available literature. However, logical synthetic routes can be

proposed based on standard organic chemistry transformations and information from related

compounds.

Proposed Chemical Synthesis from 3-Hydroxypropanoic
Acid
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A common method for the synthesis of primary amides is the activation of a carboxylic acid

followed by amination.
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Proposed Synthesis of 3-Hydroxypropanamide

Activation of Carboxylic Acid

Amination

3-Hydroxypropanoic Acid

Activated Intermediate (e.g., Acyl Chloride)

Activation

Activating Agent (e.g., SOCl₂, DCC)

3-Hydroxypropanamide

Amination

Ammonia (NH₃)

Biological Production of 3-Hydroxypropanamide

Acetobacter lovaniensis

Polymeric 3-Hydroxypropanamide

Culturing

Culture Medium (with phosphate and ammonium)

3-Hydroxypropanamide

Hydrolysis

Hydrolysis
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HPLC Analysis Workflow for 3-Hydroxypropanamide

Sample Preparation (Dissolution in Mobile Phase)

HPLC System (Polar Column)

UV (low λ) or Universal Detector

Data Analysis (Quantification)
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GC-MS Analysis Workflow for 3-Hydroxypropanamide

Sample Preparation

Derivatization (Silylation)

GC-MS System

Data Analysis (Identification and Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-Hydroxypropanamide:
Structure, Properties, and Synthetic Strategies]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b015828#3-hydroxypropanamide-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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